Cas no 67601-48-3 (Benzene, 4-chloro-2-methoxy-1-(phenylmethyl)-)

• Product Name: Benzene, 4-chloro-2-methoxy-1-(phenylmethyl)-
• CAS No: 67601-48-3
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• CID: 4134066
• PubChem ID: 69216710
• Update Time: 2025-04-24

Benzene, 4-chloro-2-methoxy-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-2-methoxy-1-(phenylmethyl)-
• YNHGARGPVLTBEF-UHFFFAOYSA-N
• SCHEMBL4849790
• DB-201597
• 1-benzyl-4-chloro-2-methoxybenzene
• 67601-48-3

• Inchi： 1S/C14H13ClO/c1-16-14-10-13(15)8-7-12(14)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3
• InChI Key： YNHGARGPVLTBEF-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2)=CC=C(Cl)C=C1OC

Computed Properties

• Exact Mass: 232.0654927Da
• Monoisotopic Mass: 232.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų